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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212

Technical Support Center: Safe Handling of
Phenol

Disclaimer: This guide is intended for informational purposes for trained laboratory personnel.
Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for
phenol before handling.

A Note on Terminology: Phenol vs. Phenol
Tetrahydrate

The term "phenol tetrahydrate" is not a standard chemical name for a common laboratory
reagent.[1][2][3][4][5] "Tetrahydrate" indicates a substance containing four molecules of water
of crystallization.[1][2][3][4][5] It is possible that your query refers to a specific, less common
compound, or it may be a conflation of "phenol” and a separate "tetrahydrate" compound. This
guide will focus on the safe handling of phenol, a common and hazardous laboratory chemical.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with phenol?

Al: Phenol is a highly toxic and corrosive substance that poses significant health risks.[6][7] It
can be absorbed rapidly through the skin, inhalation, and ingestion.[7][8] Key hazards include:
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e Severe Skin Burns: Phenol can cause severe chemical burns, which may be initially painless
due to its local anesthetic effect.[6] The affected skin may turn white.[6]

o Systemic Toxicity: Absorption of phenol can lead to systemic effects, impacting the central
nervous system, liver, and kidneys.[6][9]

o Eye Damage: Contact with eyes can cause severe damage and potentially blindness.[6][10]

o Respiratory Irritation: Inhaling phenol vapors can irritate the nose, throat, and lungs, with
higher exposures potentially leading to pulmonary edema, a medical emergency.[10]

» Mutagenicity: Phenol is suspected of causing genetic defects.[11][12][13]
Q2: What Personal Protective Equipment (PPE) is required when handling phenol?

A2: The appropriate PPE depends on the concentration and quantity of phenol being used.
However, the following are generally required:

o Eye and Face Protection: Chemical splash goggles are the minimum requirement.[14] A face
shield worn over goggles is recommended when there is a splash hazard.[9][15]

o Gloves: Standard nitrile gloves offer only minimal splash protection and should be doubled.
[9][16] For handling concentrated phenol or for prolonged tasks, butyl rubber or Viton gloves
are recommended.[14] If working with phenol-chloroform mixtures, be aware that chloroform
degrades nitrile gloves quickly.[15][16] Always change gloves immediately after
contamination.[9]

o Lab Coat and Protective Clothing: A fully buttoned lab coat, long pants, and closed-toe shoes
are mandatory.[9][17] For larger quantities or when there is a significant splash risk, a
neoprene or butyl rubber apron should be worn over the lab coat.[9][14]

Q3: What are the proper storage requirements for phenol?

A3: Phenol should be stored in a cool, dry, well-ventilated area.[6] It is incompatible with strong
oxidizers, strong bases, and certain metals, and should be stored separately.[6][15] Store
containers below eye level and ensure they are tightly sealed.[9][15] Saturated phenol
solutions should be stored at 4°C.[9]
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Q4: How should I dispose of phenol waste?

A4: Phenol waste must be disposed of as hazardous waste.[6][9] Collect all phenol-containing
solutions and contaminated materials (e.g., gloves, paper towels) in a clearly labeled, sealed
container.[6][18] Never pour phenol waste down the drain.[18] Follow your institution's specific
hazardous waste disposal procedures.[19]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Accidental Skin Contact

Splash or spill during handling.

This is a medical emergency.
Immediately remove all
contaminated clothing.[14][19]
For small exposures,
repeatedly swab the affected
area with Polyethylene Glycol
(PEG) 300 or 400.[16][19] If
PEG is unavailable, or for large
exposures, use an emergency
safety shower for at least 15
minutes.[7][14] Seek
immediate medical attention.

[6]

Accidental Eye Contact

Splash or aerosol generation.

Immediately flush the eyes
with copious amounts of water
for at least 15 minutes using
an eyewash station, holding
the eyelids open.[6][16] Seek

immediate medical attention.

[6]

Phenol Spill

Dropped container, splash

during transfer.

For small spills (<50 mL),
absorb the material with paper
towels, vermiculite, or other
absorbent material.[6] For
crystalline phenol, carefully
collect the crystals and then
wipe the area with a 70%
isopropanol or ethanol
solution.[19] For larger spills,
evacuate the area, provide
ventilation, and contact your
institution's Environmental
Health and Safety (EHS)

department.[6] Always wear
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appropriate PPE during
cleanup.[19]

Ensure all phenol containers
are tightly sealed.[15] Work
) ) with phenol in a chemical fume
) Open container, spill, or _
Odor of Phenol in the Lab ) hood whenever possible.[6]
Improper storage. ]
Check for any spills and clean
them up immediately following

proper procedures.

Quantitative Data Summary

The following table summarizes key quantitative data for phenol.
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Property Value Source

OSHA Permissible Exposure 5 ppm (19 mg/m3) - 8-hour

10][20][21
Limit (PEL) TWA ol2024]
NIOSH Recommended 5 ppm (19 mg/m3) - 10-hour
. [10](20]
Exposure Limit (REL) TWA
- o 15.6 ppm (60 mg/m3) - 15-
NIOSH Ceiling Limit ) [10][20]
minute
ACGIH Threshold Limit Value
5 ppm - 8-hour TWA [10]
(TLV)
Immediately Dangerous to Life
250 ppm [11]
or Health (IDLH)
Boiling Point 181.7 °C (359 °F) [20]
Melting Point 43 °C (109 °F) [20]
Flash Point 79 °C (175 °F) [20]
Vapor Pressure 0.4 mmHg at 20°C [20]
Solubility in Water 9% at 25°C (77°F) [20]
Oral LD50 (Rat) 317 - 650 mg/kg [11][13][22]

Experimental Protocols

Protocol: Phenol-Chloroform DNA Extraction (lllustrative
Example)

This protocol is for illustrative purposes to highlight safe handling practices. Always follow your
lab's specific, validated protocol.

1. Preparation and PPE:

e Don a lab coat, chemical splash goggles, and double nitrile gloves (or more resistant gloves
as per your risk assessment).
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Perform all steps involving the handling of the phenol-chloroform-isoamyl alcohol (PCI)
solution inside a certified chemical fume hood.

Ensure an eyewash station and safety shower are accessible.
Have a phenol spill kit and first aid supplies (including PEG 300/400) readily available.
. Procedure:
To your agueous sample in a microcentrifuge tube, add an equal volume of PCI solution.
Close the tube cap tightly to prevent leaks and aerosols.
Vortex the tube for 15-30 seconds to create an emulsion.

Centrifuge the tube at high speed (e.g., 12,000 x g) for 5-10 minutes at 4°C to separate the
phases.

Carefully open the tube inside the fume hood.

Pipette the upper aqueous phase containing the DNA to a new, clean tube, being careful not
to disturb the interphase or the lower organic phase.

Dispose of the pipette tip in a designated hazardous waste container.

. Waste Disposal:
The remaining organic phase and interphase contain phenol and are hazardous waste.
Collect all liquid waste in a sealed, properly labeled hazardous waste container.

Dispose of all contaminated solid waste (e.g., tubes, pipette tips) in a designated solid
hazardous waste container.

. Post-Procedure:
Wipe down the work area in the fume hood with a suitable decontaminant.

Remove and dispose of your gloves in the hazardous waste.
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« Wash your hands thoroughly with soap and water.

Visualizations

o
Don Appropriate PPE
(Gloves, Goggles, etc.)

Alert Others
Absorb Spill
(Absorbent Pads/Vermiculite)

Phenol Spill Occurs Contact EHS/Emergency Services

Spill Detected

Dispose of Waste as Hazardous

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a phenol spill.
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Phenol Exposure Occurs

Remove Contaminated Clothing Flush Eyes at Eyewash Station (15+ min)
Small or Large Area? Seek Immediate Medical Attention

Swab with PEG 300/400 Use Emergency Shower (15+ min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for phenol exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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